Cas no 1261994-16-4 (3-Amino-5-(4-ethoxycarbonylphenyl)benzoic acid)

• Product Name: 3-Amino-5-(4-ethoxycarbonylphenyl)benzoic acid
• CAS No: 1261994-16-4
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• MDL: MFCD18322032
• CID: 2768192
• PubChem ID: 53227862
• Update Time: 2025-05-19

3-Amino-5-(4-ethoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-5-(4-ETHOXYCARBONYLPHENYL)BENZOIC ACID
• 3-Amino-5-(4-ethoxycarbonylphenyl)benzoic acid, 95%
• 1261994-16-4
• MFCD18322032
• 5-Amino-4'-(ethoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID40691395
• 3-Amino-5-(4-ethoxycarbonylphenyl)benzoic acid

• MDL： MFCD18322032
• Inchi： 1S/C16H15NO4/c1-2-21-16(20)11-5-3-10(4-6-11)12-7-13(15(18)19)9-14(17)8-12/h3-9H,2,17H2,1H3,(H,18,19)
• InChI Key： RJCOWRVKTHACNW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1C=C(C=C(C(=O)O)C=1)N)=O

Computed Properties

• Exact Mass: 285.1
• Monoisotopic Mass: 285.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6A^2
• XLogP3: 2.6

Additional information on 3-Amino-5-(4-ethoxycarbonylphenyl)benzoic acid

Introduction to 3-Amino-5-(4-ethoxycarbonylphenyl)benzoic acid (CAS No. 1261994-16-4) and Its Emerging Applications in Chemical Biology

3-Amino-5-(4-ethoxycarbonylphenyl)benzoic acid, identified by the chemical identifier CAS No. 1261994-16-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, combines a benzoic acid core with amino and ester functionalities, making it a versatile scaffold for the development of novel bioactive agents. The presence of both amino and ethoxycarbonyl groups imparts unique reactivity and binding properties, enabling its application in diverse biochemical assays and drug discovery initiatives.

The compound’s structural design aligns well with the growing demand for multi-target interacting molecules, which are increasingly recognized for their potential to modulate complex biological pathways. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 3-Amino-5-(4-ethoxycarbonylphenyl)benzoic acid interacts with biological targets, particularly enzymes and receptors involved in inflammatory and metabolic disorders. These insights have spurred interest in exploring its pharmacological profile, both as a standalone therapeutic agent and as a key intermediate in the synthesis of more complex derivatives.

In the realm of drug discovery, the amino group in 3-Amino-5-(4-ethoxycarbonylphenyl)benzoic acid serves as a critical site for further functionalization, allowing chemists to introduce additional moieties that enhance binding affinity or selectivity. For instance, modifications at this position have been shown to improve interactions with metalloproteinases, which are implicated in conditions such as osteoarthritis and cancer progression. Similarly, the ethoxycarbonyl moiety provides a handle for derivatization into amides or esters, enabling the tuning of physicochemical properties such as solubility and metabolic stability.

One of the most compelling aspects of 3-Amino-5-(4-ethoxycarbonylphenyl)benzoic acid is its potential application in the development of kinase inhibitors. Kinases are central to numerous cellular processes, and dysregulation of their activity is associated with a wide range of diseases. Studies have demonstrated that structurally related benzoic acid derivatives can modulate kinase function by competing with ATP for binding sites or by inducing conformational changes in the enzyme active site. The unique combination of functional groups in 3-Amino-5-(4-ethoxycarbonylphenyl)benzoic acid makes it an attractive candidate for further optimization as a kinase inhibitor.

The compound’s relevance extends beyond oncology; it has also been explored as a tool for investigating inflammatory pathways. In particular, its ability to interact with cyclooxygenase (COX) enzymes has been examined in preclinical studies. COX enzymes are key players in the production of prostaglandins, which mediate pain, fever, and inflammation. By targeting COX enzymes, derivatives of 3-Amino-5-(4-ethoxycarbonylphenyl)benzoic acid could offer therapeutic benefits comparable to existing NSAIDs but with potentially improved efficacy or reduced side effects.

Recent research has also highlighted the compound’s utility in chemical biology as a probe for understanding enzyme mechanisms. For example, its interaction with carboxylesterases has been studied to elucidate substrate recognition patterns and catalytic residues within these enzymes. Such mechanistic insights are invaluable for designing more effective enzyme inhibitors or activators, which could have applications in treating conditions ranging from neurological disorders to metabolic diseases.

The synthesis of 3-Amino-5-(4-ethoxycarbonylphenyl)benzoic acid presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have enabled chemists to construct this molecule with high yield and purity. These improvements not only facilitate research but also open doors for large-scale production if needed.

In conclusion, 3-Amino-5-(4-ethoxycarbonylphenyl)benzoic acid (CAS No. 1261994-16-4) represents a promising candidate for further exploration in drug discovery and chemical biology. Its unique structural features—particularly the presence of both amino and ethoxycarbonyl functionalities—make it a versatile scaffold for developing bioactive molecules targeting various disease pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological processes and developing innovative therapeutic strategies.